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Compound of Interest

Compound Name: H-Ala-OtBu.HCI

cat. No.: B555101

In-Depth Technical Guide: H-Ala-OtBu.HCI

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on L-Alanine tert-butyl ester hydrochloride (H-Ala-
OtBu.HCI), a key reagent in peptide synthesis and pharmaceutical development.

Physicochemical Properties

H-Ala-OtBu.HCI, also known as L-Alanine tert-butyl ester hydrochloride, is a hydrochloride salt
of the tert-butyl ester of L-alanine. It is a white to off-white crystalline powder.[1] This compound
is widely used as a protected amino acid derivative in both solid-phase and solution-phase
peptide synthesis.[1] Its tert-butyl ester group serves to protect the carboxylic acid functionality
of alanine, preventing unwanted side reactions during peptide coupling.[1]

The key quantitative properties of H-Ala-OtBu.HCI are summarized in the table below for easy
reference.
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Property Value References
Molecular Formula C7H16CINO2 [1112][3]
Molecular Weight 181.66 g/mol [1112]14]

CAS Number 13404-22-5 [1][4]

White to almost white
Appearance , [1]
crystalline powder

Purity >98% [1]

Melting Point Approximately 167-175°C [1]

Soluble in methanol, ethanol,
Solubility and other polar organic [1]

solvents

Applications in Research and Development

H-Ala-OtBu.HCI is a critical building block in the synthesis of peptides, which are fundamental
in biochemical research and drug discovery.[5] Its high purity and stability ensure reliable and
consistent performance in synthetic applications.[1] The compound's excellent solubility in
common polar organic solvents facilitates its use in homogeneous reaction mixtures.[1]

Logical Relationship of Use

The following diagram illustrates the logical workflow for the application of H-Ala-OtBu.HCI in
peptide synthesis.
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Caption: Workflow of H-Ala-OtBu.HCI in Peptide Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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